Cas no 800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-)

ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- structure
800379-67-3 structure
Product name:ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
CAS No:800379-67-3
MF:C8H7NOClBr
MW:248.504
CID:3432304
PubChem ID:86011816

ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
    • YVTZNTGHDAMJQL-UHFFFAOYSA-N
    • DTXSID301222169
    • SCHEMBL1857464
    • 800379-67-3
    • 1-(5-bromomethyl-6-chloro-pyridin-2-yl)-ethanone
    • Inchi: InChI=1S/C8H7BrClNO/c1-5(12)7-3-2-6(4-9)8(10)11-7/h2-3H,4H2,1H3
    • InChI Key: YVTZNTGHDAMJQL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 246.93995Da
  • Monoisotopic Mass: 246.93995Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

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